Cas no 105479-82-1 (3-bromobut-2-en-1-ol;methanesulfonic Acid)

• Product Name: 3-bromobut-2-en-1-ol;methanesulfonic Acid
• CAS No: 105479-82-1
• MF: C₅H₁₁BrO₄S
• MW: 247.107440233231
• CID: 1154423
• PubChem ID: 71333554
• Update Time: 2025-04-20

3-bromobut-2-en-1-ol;methanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-bromobut-2-en-1-ol,methanesulfonic acid
• 3-bromobut-2-en-1-ol
• methanesulfonic acid
• DTXSID80761788
• Methanesulfonic acid--3-bromobut-2-en-1-ol (1/1)
• 105479-82-1
• 3-bromobut-2-en-1-ol;methanesulfonic Acid

• Inchi： 1S/C4H7BrO.CH4O3S/c1-4(5)2-3-6;1-5(2,3)4/h2,6H,3H2,1H3;1H3,(H,2,3,4)
• InChI Key： CVDZOGXPQMEKLW-UHFFFAOYSA-N
• SMILES： BrC(C)=CCO.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 245.95613
• Monoisotopic Mass: 245.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6